Cas no 6504-13-8 (4-(1H-Benzimidazol-2-yl)phenol)

4-(1H-Benzimidazol-2-yl)phenol structure
6504-13-8 structure
Product Name:4-(1H-Benzimidazol-2-yl)phenol
CAS No:6504-13-8
MF:C13H10N2O
MW:210.23130273819
MDL:MFCD00230532
CID:500604
PubChem ID:675624
Update Time:2025-04-19

4-(1H-Benzimidazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-Benzo[d]imidazol-2-yl)phenol
    • 2-(4-Hydroxyphenyl)-1H-benzimidazole
    • 4-(1,3-dihydrobenzimidazol-2-ylidene)cyclohexa-2,5-dien-1-one
    • 4-(1H-Benzo[d]imidazol-2-yl)phenol hydrochloride
    • Phenol,4-(1H-benzimidazol-2-yl)-
    • 4-(1H-benzimidazol-2-yl)phenol(SALTDATA: 0.2H2O)
    • LogP
    • A914077
    • 4-(1H-benzimidazol-2-yl)phenol
    • Oprea1_850248
    • HMS657E03
    • E81355
    • 6504-13-8
    • Z50129786
    • 4-(1H-Benzimidazol-2-yl)phenol x0.2h2o
    • 4-(1H-Benzoimidazol-2-yl)-phenol
    • VS-12278
    • MFCD00230532
    • 2-(p-hydroxyphenyl)benzimidazole
    • 2-(4-hyroxyphenyl)-1H-benzimidazole
    • CS-0110911
    • 4-(1h-1,3-benzodiazol-2-yl)phenol
    • BDBM50438841
    • 2-(4-hydroxyphenyl)benzimidazole
    • AMY14196
    • SCHEMBL3420365
    • DTXSID50419805
    • SR-01000489524
    • EU-0011095
    • Oprea1_131983
    • EN300-241757
    • CCG-20098
    • SR-01000489524-1
    • REOGMBVECOGANJ-UHFFFAOYSA-N
    • ChemDiv1_024731
    • CHEMBL377740
    • AKOS000275528
    • ALBB-033223
    • STK043615
    • BBL033788
    • XH0130
    • 4-(1H-Benzimidazol-2-yl)phenol
    • MDL: MFCD00230532
    • Inchi: 1S/C13H10N2O/c16-10-7-5-9(6-8-10)13-14-11-3-1-2-4-12(11)15-13/h1-8,16H,(H,14,15)
    • InChI Key: REOGMBVECOGANJ-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 210.0794
  • Monoisotopic Mass: 210.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 48.9Ų

Experimental Properties

  • PSA: 48.91

4-(1H-Benzimidazol-2-yl)phenol Pricemore >>

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